TYRA-300

FGFR3 Kinase selectivity Ba/F3 cellular assay

Pan-FGFR inhibitors cause dose-limiting toxicities and fail against FGFR3 V555M/L resistance mutations. TYRA-300 solves this. - IC50 = 11 nM (FGFR3 in Ba/F3 cells); 14- to 36-fold selective vs. FGFR1/2/4. - Retains full potency against V555M gatekeeper mutants (77% TGI in xenografts vs. 12% for erdafitinib). - Orally bioavailable, reversible 3-pyridinylindole scaffold. Ideal for urothelial carcinoma, achondroplasia, and NMIBC research.

Molecular Formula C25H24Cl2N6O3S
Molecular Weight 559.5 g/mol
CAS No. 2800223-30-5
Cat. No. B15575993
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameTYRA-300
CAS2800223-30-5
Molecular FormulaC25H24Cl2N6O3S
Molecular Weight559.5 g/mol
Structural Identifiers
InChIInChI=1S/C25H24Cl2N6O3S/c1-15(23-19(26)9-28-10-20(23)27)36-17-4-5-21-18(7-17)24(31-30-21)16-3-6-22(29-8-16)32-11-25(12-32)13-33(14-25)37(2,34)35/h3-10,15H,11-14H2,1-2H3,(H,30,31)/t15-/m1/s1
InChIKeyJOAFWIHZEBKYQK-OAHLLOKOSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

TYRA-300 Specifications and Characterization


TYRA-300 (also known as dabogratinib) is an orally bioavailable, small-molecule inhibitor that selectively targets fibroblast growth factor receptor 3 (FGFR3) with an IC50 of 11 nM in Ba/F3 cells . Developed by Tyra Biosciences using a structure-based drug design approach, TYRA-300 is a 3-pyridylindazole analog engineered to potently inhibit FGFR3 while minimizing off-target inhibition of FGFR1, FGFR2, and FGFR4 [1]. The compound is currently under clinical investigation in the Phase 1/2 SURF301 trial (NCT05544552) for FGFR3-altered advanced solid tumors, including metastatic urothelial carcinoma, and in the Phase 2 SURF302 trial for non-muscle invasive bladder cancer, as well as in the BEACH301 pediatric trial for achondroplasia [2].

Workflow FGFR3 isoform-selective pathway inhibition studies
Selection Reported FGFR3 selectivity window over FGFR1/2/4 in cellular assays
Use Context Gatekeeper mutation (V555M/L) resistance research models

Why Pan‑FGFR Inhibitors Cannot Substitute for TYRA‑300


FGFR inhibitors are not interchangeable due to substantial differences in isoform selectivity that directly impact both therapeutic window and toxicity profile. Pan-FGFR inhibitors such as erdafitinib and infigratinib inhibit FGFR1, FGFR2, FGFR3, and FGFR4 with varying but overlapping potency, leading to off-target toxicities including hyperphosphatemia (mediated by FGFR1 inhibition), nail disorders, and stomatitis, which frequently necessitate dose reductions or treatment interruptions [1]. In contrast, TYRA-300 was rationally designed as an FGFR3-isoform-selective inhibitor to spare FGFR1, FGFR2, and FGFR4, thereby addressing the dose-limiting toxicities that constrain pan-FGFR inhibitor utility [2]. The clinically meaningful consequence of this selectivity is demonstrated in the SURF301 trial, where TYRA-300 showed infrequent adverse events typically associated with FGFR1/2 inhibition and a favorable tolerability profile compared to erdafitinib [3]. Substituting a pan-FGFR inhibitor for TYRA-300 in FGFR3-driven models introduces confounding toxicity variables and fails to recapitulate the selective pharmacology required for accurate target validation or for assessing the true therapeutic potential of FGFR3-specific inhibition.

Pan-FGFR inhibitor mismatch
FGFR1/2-mediated endpoint profile may confound FGFR3 pathway interpretation; selectivity context may not transfer
Gatekeeper resistance gap
Pan-FGFR inhibitors may not address V555M/L mutation context; reported resistance mechanisms may shift study outcomes
Dose-modulation limitation
Reducing pan-FGFR dose to manage FGFR1/2-related endpoints may compromise target engagement without resolving resistance context

TYRA‑300 Quantitative Comparative Evidence


FGFR3 Isoform Selectivity vs. Infigratinib

In Ba/F3 cellular assays, TYRA-300 exhibits an IC50 of 11 nM against FGFR3, with 25-fold selectivity over FGFR1 (IC50 = 278 nM), 14-fold selectivity over FGFR2 (IC50 = 157 nM), and 36-fold selectivity over FGFR4 (IC50 = 4045 nM) . By comparison, the FDA-approved pan-FGFR inhibitor erdafitinib shows a selectivity index of approximately 2.4-fold for FGFR3 over FGFR1 in the same assay system [1]. This difference represents a roughly 10-fold improvement in FGFR3/FGFR1 selectivity for TYRA-300 relative to erdafitinib. In a broader kinome panel of 468 wild-type human kinases and mutant kinases, TYRA-300 demonstrates excellent selectivity with minimal off-target activity outside the FGFR family .

FGFR3 Isoform Selectivity vs. Infigratinib
Cross-study comparable
TYRA-300FGFR3 IC50 11 nM; 25×/14×/36× over FGFR1/2/4
InfigratinibFGFR3 IC50 1 nM; near-equal FGFR1-3; ~60× over FGFR4
Reported isoform-selectivity window may support reduced FGFR1/2 pathway interference
Ba/F3 engineered kinase assays; selectivity margin context-dependent
FGFR3 Kinase selectivity Ba/F3 cellular assay Preclinical pharmacology

FGFR3 V555M Gatekeeper Mutation Potency

A key limitation of pan-FGFR inhibitors is the emergence of on-target resistance via FGFR3 gatekeeper mutations, particularly V555M and V555L, which reduce inhibitor binding affinity and compromise clinical durability [1]. TYRA-300 was structurally engineered to be agnostic to these gatekeeper mutations. In enzymatic assays, TYRA-300 demonstrates equivalent potency for FGFR3 wild-type (WT) and the V555M/L gatekeeper mutants . This equivalence is recapitulated in engineered RT112/84 and UM-UC-14 bladder cancer cell lines harboring the V555M mutation . Notably, while TYRA-300 maintains comparable potency against WT FGFR3, it shows only 3-fold weaker activity against the FGFR3 N540K variant (IC50 = 73 nM) .

FGFR3 V555M Gatekeeper Mutation
Head-to-head
77% vs. 12% tumor growth inhibition
TYRA-300 vs. erdafitinib in FGFR3::TACC3-V555M xenograft
Supports gatekeeper-mutation resistance model research; reported endpoint context
Xenograft model; endpoint interpretation requires species-context review
FGFR3 Gatekeeper mutation Acquired resistance V555M

Anti‑Tumor Activity in Metastatic Urothelial Carcinoma

In the RT112/84 xenograft model, which harbors an FGFR3-TACC3 fusion, TYRA-300 administered at 12.5 mg/kg twice daily (BID) for 21 days produced 95% tumor growth inhibition (TGI) . A parallel xenograft study using an FGFR3 S249C-activating mutation model demonstrated dose-dependent tumor growth inhibition, with tumor regression observed at the highest doses tested [1]. The RT112/84 model is a standard preclinical benchmark for FGFR3 inhibitor evaluation and enables cross-study comparison with other FGFR-targeted agents evaluated in the same tumor line.

Metastatic UC Endpoint Response
Cross-study comparable
54.5% PR rate; 100% disease-control endpoint
Phase 1/2 SURF301 (NCT05544552), ≥90 mg/day cohort
Reported endpoint response in FGFR3-altered UC research context
Cross-trial comparison; endpoint context may differ from benchmark trials
Xenograft Tumor growth inhibition FGFR3 fusion In vivo pharmacology

Skeletal Growth in Achondroplasia Models

Interim clinical data from the Phase 1/2 SURF301 trial (NCT05544552) demonstrate that TYRA-300's isoform selectivity translates into clinically meaningful tolerability differentiation. The trial reported infrequent adverse events typically associated with FGFR1 and FGFR2 inhibition, with no grade 4 or higher adverse events, one dose-limiting toxicity, and one study dropout due to a treatment-related adverse event across all treated patients [1]. Clinical investigators have characterized TYRA-300's toxicity profile as very favorable compared to erdafitinib [2]. Preclinically, TYRA-300 has demonstrated less hyperphosphatemia mediated by FGFR1 inhibition than pan-FGFR inhibitors [3].

Skeletal Growth in Achondroplasia Model
Class-level
TYRA-300Femur +3.70%; Tibia +3.75%; Humerus +3.22%; Ulna +5.03% vs. vehicle
ContextNo direct comparator; vosoritide represents injectable standard of care
Reported bone-growth endpoint context in Fgfr3 mutant mouse model
4-week treatment; oral vs. injectable paradigm under investigation
Phase 1/2 clinical trial Tolerability Hyperphosphatemia SURF301

Clinical Antitumor Activity: Objective Response Rate in Heavily Pretreated FGFR3-Altered mUC

In the dose-escalation portion of SURF301, TYRA-300 demonstrated preliminary antitumor activity in heavily pretreated patients with metastatic urothelial carcinoma harboring FGFR3 alterations. At the 90 mg once-daily dose level, 50% of FGFR3-positive patients achieved a partial response, as did the sole patient treated at 120 mg once-daily [1]. The disease control rate (partial response plus stable disease) was 100% among patients receiving at least 90 mg once-daily [1]. Objective responses were observed in patients with both FGFR3 fusions and activating mutations [2].

Metastatic urothelial carcinoma Objective response rate Disease control rate Phase 1/2

TYRA‑300 Procurement and Application Scenarios


Metastatic Urothelial Carcinoma After Pan‑FGFR Inhibitors

For research groups investigating FGFR3-driven oncogenesis where FGFR1/2/4 co-inhibition would confound phenotypic interpretation, TYRA-300 provides an essential tool. With 25-fold selectivity over FGFR1 (IC50 11 nM vs. 278 nM) and 14-fold over FGFR2 (11 nM vs. 157 nM) in Ba/F3 cellular assays , TYRA-300 enables clean interrogation of FGFR3-specific signaling pathways without the confounding hyperphosphatemia and off-target toxicities inherent to pan-FGFR inhibitors. The compound's demonstrated 95% tumor growth inhibition at 12.5 mg/kg BID in the RT112/84 FGFR3-TACC3 fusion xenograft model provides a validated dosing benchmark for in vivo target validation studies.

Pediatric Achondroplasia Research

TYRA-300's equivalent potency against FGFR3 wild-type and the V555M/L gatekeeper resistance mutations, as demonstrated in enzymatic assays and engineered RT112/84 and UM-UC-14 bladder cancer cell lines , positions this compound as a critical reference standard for resistance mechanism studies. Researchers can use TYRA-300 to benchmark novel FGFR3 inhibitors for gatekeeper mutation agnosticism, or to establish isogenic cell line models comparing wild-type and V555M-expressing cells treated with pan-FGFR inhibitors (which lose potency) versus TYRA-300 (which retains full potency). The co-crystal structure of TYRA-300 bound to the FGFR3 kinase domain (PDB 9CD7) at 2.53 Å resolution [1] further enables structure-guided optimization of next-generation FGFR3 inhibitors.

NMIBC with FGFR3 Alterations

TYRA-300 is the first oral FGFR3-selective inhibitor to receive Orphan Drug Designation (July 2023) and Rare Pediatric Disease Designation (January 2024) from the FDA for achondroplasia [2], with the BEACH301 Phase 2 clinical trial now enrolling pediatric patients [3]. This regulatory recognition reflects the compound's unique suitability for pediatric skeletal dysplasia research, where the stringent safety requirements preclude the use of pan-FGFR inhibitors due to their established toxicities. Preclinical data demonstrating positive results in achondroplasia and hypochondroplasia models [4] supports TYRA-300's application in bone growth and FGFR3-mediated chondrogenesis studies.

Kinase Selectivity Profiling and Gatekeeper Mutation Studies

The ongoing SURF301 and SURF302 clinical trials [5] provide a framework for translational research correlating FGFR3 alteration subtypes with response to FGFR3-selective inhibition. With interim data showing 50% ORR and 100% DCR at ≥90 mg QD in heavily pretreated mUC patients [6], TYRA-300 offers a clinically validated tool for investigating predictive biomarkers, acquired resistance mechanisms distinct from those emerging under pan-FGFR inhibition, and rational combination strategies (e.g., with immunotherapy) that leverage TYRA-300's favorable tolerability profile to enable sustained target inhibition without overlapping toxicity.

Application
Selection Property
Validation Focus
FGFR3-altered UC research models
Isoform selectivity profile
FGFR3 pathway endpoint review; gatekeeper mutation context
Achondroplasia model studies
Oral FGFR3 inhibition
Bone-growth endpoint context; model-response interpretation
NMIBC FGFR3 research models
FGFR3-alteration targeting
Tumor-model endpoint review; oral research-agent context
Kinase selectivity profiling
Defined isoform selectivity window
Gatekeeper mutation assay context; FGFR1-4 panel review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

27 linked technical documents
Explore Hub


Quote Request

Request a Quote for TYRA-300

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.